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Compound of Interest

Compound Name: 2-Undecenoic Acid

CAS No.: 4189-02-0

Cat. No.: B1234553

Get Quote

Proper handling and disposal of 2-Undecenoic Acid are critical for ensuring laboratory safety

and environmental protection. Due to its classification as a skin and eye irritant and its potential

harm to aquatic life, it must be managed as hazardous waste.[1][2][3][4] Disposal procedures

must comply with local, regional, and national regulations.[5]

Immediate Safety and Handling Protocols
Before handling 2-Undecenoic Acid, it is essential to wear appropriate Personal Protective

Equipment (PPE).

Required Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or eyeglasses conforming to OSHA's eye and

face protection regulations (29 CFR 1910.133) or European Standard EN166.[5]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][5]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[6]
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Ensure that eyewash stations and safety showers are readily accessible in the workstation

location.[5]

Step-by-Step Disposal Procedure
Disposal of 2-Undecenoic Acid must be handled through your institution's hazardous waste

management program. Under no circumstances should it be poured down the drain or

disposed of in regular trash.[1][4][7][8][9]

Step 1: Waste Collection

Designate a specific, compatible container for collecting waste 2-Undecenoic Acid. Plastic

containers are often preferred for chemical waste.[8] If possible, use the original container,

provided it is in good condition.[10][11]

Collect all materials contaminated with 2-Undecenoic Acid, such as absorbent materials

from spills, in the same container.[6][7]

Do not mix 2-Undecenoic Acid with other waste streams, particularly incompatible materials

like strong bases, oxidizing agents, or reducing agents.[6][10]

Keep the waste container securely closed except when adding waste.[7][8][10]

Step 2: Labeling

Clearly label the container with the words "Hazardous Waste" and the full chemical name,

"Waste 2-Undecenoic Acid."

Record the date when waste is first added to the container.[7]

Step 3: Storage

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[8][10]

The SAA must be located at or near the point of waste generation.[8]

Ensure the storage area is cool, dry, and well-ventilated.[5][6]
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Use secondary containment bins to segregate the waste and prevent spills.[11][12]

Step 4: Final Disposal

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department or a licensed professional waste disposal service to

arrange for pickup.[4][7][8]

Follow their specific instructions for waste collection requests.[7]

Spill Management:

In case of a small spill, absorb the material with an inert substance like vermiculite, dry sand,

or earth.[3][6]

Place the contaminated absorbent material into your designated hazardous waste container.

[6]

For large spills, evacuate the area and contact your EHS department immediately.

Quantitative Disposal and Storage Limits
The following table summarizes general quantitative limits for hazardous waste storage in a

laboratory setting, which apply to the storage of 2-Undecenoic Acid waste. These are typical

limits; always confirm with your local regulations and institutional policies.
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Parameter Limit Description Source

Maximum SAA

Volume
55 gallons

The total amount of

hazardous waste that

can be stored in a

single Satellite

Accumulation Area.

[8]

Acutely Toxic Waste

Limit

1 quart (liquid) or 1 kg

(solid)

Maximum

accumulation limit for

"P-listed" acutely toxic

wastes. While 2-

Undecenoic Acid is

not typically P-listed,

this illustrates stricter

controls for highly

hazardous materials.

[8]

SAA Storage Time

Limit
Up to 12 months

Partially filled

containers can remain

in an SAA as long as

accumulation limits

are not exceeded.

[8]

Time Limit After Full 3 calendar days

A full container must

be removed from the

SAA by the EHS or

waste management

service within three

days.

[8][10]

Drain Disposal pH

Range
5.5 - 10.5

pH range for drain

disposal of certain

neutralized, non-

hazardous aqueous

solutions. This is not

applicable to 2-

Undecenoic Acid due

to its aquatic toxicity.

[13][14]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of 2-Undecenoic Acid.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1234553/docs?utm_src=pdf-body#2-undecenoic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234553?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Begin Disposal Process for
2-Undecenoic Acid

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Classify as Hazardous Waste
(Skin/Eye Irritant, Aquatic Toxicity)

Step 3: Collect in a Designated,
Compatible, and Sealed Container

  Is Hazardous

Do NOT Dispose Down Drain or in Trash

Step 4: Label Container
'Hazardous Waste - 2-Undecenoic Acid'

and Date

Step 5: Store in a Designated
Satellite Accumulation Area (SAA)

Step 6: Arrange for Pickup by
EHS or Licensed Contractor

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Undecenoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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